2-(3-methylphenyl)-N-phenylacetamide

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 2-(3-methylphenyl)-N-phenylacetamide
• InChI: InChI=1S/C15H15NO/c1-12-6-5-7-13(10-12)11-15(17)16-14-8-3-2-4-9-14/h2-10H,11H2,1H3,(H,16,17)
• InChI Key: TZEIJRBSEOHBMM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC=CC=C2

Description

2-(3-Methylphenyl)-N-phenylacetamide is a substituted phenylacetamide derivative characterized by a 3-methylphenyl group attached to the acetamide backbone and an N-phenyl substituent. N-Phenylacetamide derivatives are frequently explored in medicinal chemistry due to their tunable electronic and steric profiles, which influence binding affinity and pharmacokinetics.

Comparison with Similar Compounds

Structural and Reactivity Comparisons

Table 1: Structural Features and Reactivity of Selected Analogs

Compound Name	Substituents	Key Reactivity/Orientation Findings	Reference
N-Phenyl-2-phenylacetamide	Phenyl (C6H5) at both positions	Undergoes benzylation at the nitrogen atom under phase-transfer catalysis in toluene; higher reactivity compared to nitro-substituted analogs .
2-(4-Fluorophenyl)-N-phenylacetamide	4-Fluorophenyl	Para-fluorine enhances cytotoxicity against prostate cancer (PC3: IC50 = 52–80 μM) compared to methoxy-substituted analogs .
2-(3-Fluoro-4-nitrophenoxy)-N-phenylacetamide	3-Fluoro-4-nitrophenoxy	Exhibits antitubercular activity (MIC = 4 μg/mL); nitro groups at meta/para positions reduce activity .
2-((4,6-Dimethylpyrimidin-2-yl)thio)-N-phenylacetamide	Heterocyclic (dimethylpyrimidinylthio)	Potent SIRT2 inhibitor (α-tubulin acetylation) due to thioether and pyrimidine moieties .

Key Insights :

• Electron-Withdrawing Groups : Nitro or fluorine substituents enhance biological activity in specific contexts (e.g., antitubercular or anticancer effects) .
• Heterocyclic Additions : Incorporation of thioether or pyrimidine groups () significantly alters target selectivity, suggesting that 2-(3-methylphenyl)-N-phenylacetamide’s simpler structure may prioritize solubility over potency.

Key Insights :

• Anticancer Activity : Fluorine and nitro groups improve cytotoxicity, but bulky substituents (e.g., 3-methylphenyl) may reduce membrane permeability or target engagement compared to smaller halogens .
• Antioxidant Potential: Selenium-containing analogs () outperform typical phenylacetamides, suggesting that electron-donating groups (e.g., methyl) in 2-(3-methylphenyl)-N-phenylacetamide might offer moderate radical-scavenging activity.